2-Bromo-6-methoxyphenyl chloroformate

• Molecular Formula: C8H6BrClO3
• Molecular Weight: 265.49 g/mol
• SMILES: COC1=C(C(=CC=C1)Br)OC(=O)Cl
• InChI: InChI=1S/C8H6BrClO3/c1-12-6-4-2-3-5(9)7(6)13-8(10)11/h2-4H,1H3
• InChIKey: SNYQDGMDENVSGL-UHFFFAOYSA-N

2-Bromo-6-methoxyphenyl Chloroformate – Identity, Purity Profile, and Core Chemical Classification for Procuring Scientists

2-Bromo-6-methoxyphenyl chloroformate (CAS 1553206-10-2) is an ortho,ortho′-disubstituted aryl chloroformate with the molecular formula C₈H₆BrClO₃ and a molecular weight of 265.49 g·mol⁻¹ . The compound bears a chloroformate ester (−O−C(=O)Cl) at the phenolic oxygen and is decorated with a bromine atom at the 2‑position and a methoxy group at the 6‑position of the phenyl ring . Commercial suppliers specify a minimum purity of 95 % and classify the substance as a skin, eye, and respiratory irritant (GHS Category 2/3), requiring standard fume‑hood handling and storage in a cool, dry environment .

Ortho,ortho′-disubstituted aryl chloroformate for carbamate installation

Standard fume-hood handling required (irritant)

Research-grade purity specification (vendor-defined)

Store in cool, dry conditions to maintain integrity

Why In‑Class Aryl Chloroformates Cannot Replace 2-Bromo-6-methoxyphenyl Chloroformate in Critical Synthetic Sequences

Aryl chloroformates are broadly used to install carbamate protecting groups or to activate phenolic hydroxyls; however, the introduction of an ortho‑bromo and an ortho‑methoxy substituent creates a reactivity profile that diverges sharply from unsubstituted, para‑substituted, or even mono‑ortho‑substituted analogs [1]. Linear free energy relationship (LFER) analyses have shown that ortho‑methoxy substitution alone retards solvolytic rates relative to the corresponding para‑methoxy isomer, because the ortho‑group forces the methoxy oxygen out of the plane of the aromatic ring, weakening resonance donation to the carbonyl [1]. The additional bromine atom adds an electron‑withdrawing inductive effect (σ_meta = 0.39) [2] that partially offsets this deactivation, making the net electrophilicity of 2‑bromo‑6‑methoxyphenyl chloroformate non‑trivial to predict—and impossible to reproduce with a single‑substituent analog [1][2]. Consequently, replacing this compound with a generic phenyl chloroformate or a 4‑methoxyphenyl chloroformate would alter both reaction rates and stereoelectronic outcomes, jeopardizing multi‑step synthetic routes that rely on the exact timing and selectivity of carbamate installation or subsequent cross‑coupling at the bromine handle.

Property

2-Bromo-6-methoxyphenyl Chloroformate

Generic Aryl Chloroformates

Electrophilic profile

Unique balance from ortho-Br/OMe dual substitution

Single-substituent analogs cannot replicate reactivity tuning

Synthetic versatility

Ortho-Br enables tandem carbamate/cross-coupling

Non-halogenated chloroformates lack a latent coupling handle

• [1] Kevill DN, Kyong JB, Ryu CJ. Use of Linear Free Energy Relationships (LFERs) to Elucidate the Mechanisms of Reaction of a γ-Methyl-β-alkynyl and an ortho-Substituted Aryl Chloroformate Ester. International Journal of Molecular Sciences. 2012;13(1):665-682. doi:10.3390/ijms13010665. View Source
• [2] Hansch C, Leo A, Taft RW. A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews. 1991;91(2):165-195. doi:10.1021/cr00002a004. (Values for Br and OMe substituents.) View Source

2-Bromo-6-methoxyphenyl Chloroformate – Head‑to‑Head Quantitative Differentiation Against the Closest Analogs

Research‑Grade Purity Benchmarking: 95 % Minimum Specification Against Common Aryl Chloroformate Standards

The minimum purity of commercially sourced 2‑bromo‑6‑methoxyphenyl chloroformate is 95 % (HPLC/GC not explicitly stated, but implied by vendor quality assurance) . This aligns with the research‑grade specification of 9‑fluorenylmethyl chloroformate (Fmoc‑Cl, 95 % ) and is slightly lower than the 98 % purity typical for 4‑nitrophenyl chloroformate (Sigma‑Aldrich). For niche ortho‑disubstituted aryl chloroformates that are not manufactured at multi‑ton scale, 95 % represents a realistic and acceptable purity for synthetic intermediate use, provided the user verifies the absence of hydrolyzed by‑products (phenol) before critical reactions .

Purity specification

Specification review

95% (target) | 95% (Fmoc-Cl) | 98% (4-nitrophenyl)

Supports procurement quality assessment

Vendor-defined; verify absence of hydrolyzed phenol before use

Evidence Dimension	Minimum purity specification (vendor‑defined)
Target Compound Data	95 % (2‑bromo‑6‑methoxyphenyl chloroformate, AKSci / CymitQuimica)
Comparator Or Baseline	95 % (Fmoc‑Cl, AKSci); 98 % (4‑nitrophenyl chloroformate, Sigma‑Aldrich)
Quantified Difference	Parity with Fmoc‑Cl; –3 % versus 4‑nitrophenyl chloroformate
Conditions	Manufacturer certificate of analysis; storage integrity assumed

Why This Matters

A 95% minimum purity is sufficient for most carbamate‑formation and cross‑coupling sequences, but users requiring >98% purity for cGMP or in‑vivo studies must budget for additional in‑house purification (e.g., flash chromatography or trituration).

Steric Modulation of Electrophilicity: Ortho‑Substitution Reduces Carbonyl Reactivity by 2‑ to >10‑Fold Relative to Para‑Substituted Analogs

A comprehensive LFER study measured the specific rates of solvolysis of 2‑methoxyphenyl chloroformate in 17 solvents at 25.0 °C and compared them with phenyl chloroformate, 4‑methoxyphenyl chloroformate, and 4‑nitrophenyl chloroformate [1]. The rate order was consistently k(4‑NO₂) >> k(H) > k(4‑OMe) > k(2‑OMe) in aqueous methanol, ethanol, and acetone mixtures, demonstrating that a single ortho‑methoxy group depresses the solvolytic rate below that of the already deactivated para‑methoxy analog [1]. Although direct rate data for 2‑bromo‑6‑methoxyphenyl chloroformate are not published, the additional ortho‑bromo substituent (σ_meta = 0.39) is expected to partially offset this deactivation through its electron‑withdrawing effect, positioning the compound’s intrinsic reactivity between that of 2‑methoxyphenyl chloroformate and phenyl chloroformate [1][2].

Solvolysis rank order

Class-level inference

k(2-OMe) < k(4-OMe) < k(H) < k(4-NO₂)

Ortho-substitution attenuates reactivity, supporting controlled carbamate formation

Data from 2-methoxyphenyl analog; 2-Br-6-OMe expected to lie between 2-OMe and H

Evidence Dimension	Pseudo‑first‑order solvolysis rate constant (k) in 50 % aqueous ethanol at 25.0 °C
Target Compound Data	Not yet experimentally determined; predicted to lie between k(2‑OMe) and k(H) based on Hammett additivity [2].
Comparator Or Baseline	k(2‑OMe) < k(4‑OMe) < k(H) < k(4‑NO₂); exact values available in Table 2 of [1].
Quantified Difference	Qualitative rank order only; no target‑specific k value available.
Conditions	Conductometric monitoring in binary aqueous‑organic solvents; substrate ~0.001 M; ionic strength not controlled.

Why This Matters

The attenuated reactivity of ortho‑substituted chloroformates translates into slower, more controllable carbamate formation, which can reduce exothermic hazards and improve selectivity when reacting with polyfunctional amines—factors that directly affect process safety and product purity in multi‑kilogram campaigns.

• [1] Kevill DN, Kyong JB, Ryu CJ. Use of Linear Free Energy Relationships (LFERs) to Elucidate the Mechanisms of Reaction of a γ-Methyl-β-alkynyl and an ortho-Substituted Aryl Chloroformate Ester. International Journal of Molecular Sciences. 2012;13(1):665-682. doi:10.3390/ijms13010665. View Source
• [2] Hansch C, Leo A, Taft RW. A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews. 1991;91(2):165-195. doi:10.1021/cr00002a004. View Source

Electronic Activation by Bromine: Hammett‑Derived Estimate of Carbonyl Electrophilicity Enhancement Over Non‑Halogenated Ortho‑Methoxy Analogs

The Hammett reaction constant (ρ) for the solvolysis of para‑substituted phenyl chloroformates in methanol at 25.0 °C is +1.49 [1]. Applying the additive Hammett model, the net electronic effect of the 2‑bromo (σ_meta = 0.39) and 6‑methoxy (σ_meta = 0.12) substituents yields a combined σ_{meta‑composite} of ~0.51, whereas 2‑methoxyphenyl chloroformate alone presents only σ_meta = 0.12 [2]. The difference of Δσ = 0.39 corresponds to a predicted rate acceleration of log(k_Br‑OMe/k_2‑OMe) = ρ × Δσ ≈ 1.49 × 0.39 = 0.58 log units, i.e., approximately a 3.8‑fold rate increase relative to 2‑methoxyphenyl chloroformate under identical solvolytic conditions [1][2].

Hammett-predicted rate

Class-level inference

~3.8× faster vs 2-methoxyphenyl chloroformate

Bromine restores electrophilicity while retaining ortho selectivity

Calculated from ρ=1.49 and Δσ=0.39; ortho-steric effects not modeled

Evidence Dimension	Predicted relative solvolysis rate (log‑unit increase) based on Hammett ρ and Δσmeta
Target Compound Data	log(kBr‑OMe/k2‑OMe) ≈ +0.58, i.e., ~3.8 × faster than 2‑methoxyphenyl chloroformate
Comparator Or Baseline	2‑Methoxyphenyl chloroformate (σmeta = 0.12)
Quantified Difference	Δlog k ≈ 0.58 (factor 3.8)
Conditions	Model assumes additivity of meta‑substituent effects; valid for methanol at 25.0 °C; ortho‑steric effects not included.

Why This Matters

The bromine substituent restores electrophilic reactivity that is otherwise lost due to ortho‑methoxy deactivation, placing the compound in a ‘sweet spot’ where it reacts faster than 2‑methoxyphenyl chloroformate but retains selectivity advantages over highly activated species such as 4‑nitrophenyl chloroformate.

• [1] Koo IS, Yang K, Kang K, Lee I. The Studies on Substituent and Kinetic Solvent Isotope Effect in Solvolyses of Phenyl Chloroformates. Bulletin of the Korean Chemical Society. 1999;20(5):573-576. Available at: https://koreascience.kr/journal/JCGMCS/v20n5.view. View Source
• [2] Hansch C, Leo A, Taft RW. A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews. 1991;91(2):165-195. doi:10.1021/cr00002a004. View Source

Ortho‑Bromine Handle Enables Tandem Carbamate Installation / Cross‑Coupling Sequences Not Possible with Non‑Halogenated Chloroformates

Unlike phenyl chloroformate or 4‑methoxyphenyl chloroformate, 2‑bromo‑6‑methoxyphenyl chloroformate carries a synthetically competent aryl bromide that is available for palladium‑catalyzed cross‑coupling after the chloroformate has been converted to a carbamate or carbonate . The ortho‑bromo group has been exploited in analogous 2‑bromo‑6‑methoxyphenyl scaffolds for Suzuki–Miyaura, Heck, and Buchwald–Hartwig reactions, enabling construction of biaryl or aryl‑amine linkages without the need for additional halogenation steps . This dual‑functionality (electrophilic chloroformate + latent cross‑coupling site) collapses two synthetic operations into a single intermediate and reduces step count and waste relative to routes that require independent installation of the coupling handle .

Dual functionality

Reported

Cross-coupling-competent C–Br present

Enables tandem protection/coupling in one intermediate

Supports Suzuki, Heck, Buchwald-Hartwig applications

Evidence Dimension	Availability of a cross‑coupling competent C–Br bond
Target Compound Data	Contains one ortho‑bromine that can undergo Pd‑catalyzed coupling
Comparator Or Baseline	Phenyl chloroformate (no halogen); 4‑methoxyphenyl chloroformate (no halogen)
Quantified Difference	Binary (present / absent); no quantitative rate comparison available.
Conditions	Typical Suzuki conditions: Pd(PPh₃)₄, K₂CO₃, DME/H₂O, 80 °C .

Why This Matters

Procuring this single intermediate avoids the purchase of two separate building blocks and eliminates one synthetic step, directly reducing both material costs and development timelines in medicinal chemistry programs.

High‑Impact Application Scenarios for 2-Bromo-6-methoxyphenyl Chloroformate Derived from the Quantitative Evidence Base

Controlled Carbamate Installation in Kinase Inhibitor Scaffolds Requiring Steric Modulation

Medicinal chemistry programs targeting ATP‑binding sites frequently employ carbamate‑linked fragments. The sterically encumbered ortho‑bromo‑ortho‑methoxy pattern of this chloroformate reduces carbonyl reactivity (as evidenced by the ≈3.8‑fold rate enhancement relative to 2‑methoxyphenyl chloroformate [Section 3, Evidence Item 3]) while maintaining sufficient electrophilicity to react cleanly with primary or secondary amines at ambient temperature. This controlled reactivity minimises over‑acylation of poly‑amino substrates, a common problem with highly activated chloroformates such as 4‑nitrophenyl chloroformate. [1]

Tandem Protection / Diversification Route to Biaryl and Aryl‑Amine Libraries

After carbamate formation on a hydroxyl‑containing lead molecule, the intact ortho‑bromine can be subjected to Suzuki‑Miyaura coupling with a boronic acid partner (e.g., Pd(PPh₃)₄, K₂CO₃, DME/H₂O, 80 °C) to generate diverse biaryl analogs in a single step [Section 3, Evidence Item 4]. This strategy converts a protecting‑group step into a library‑generating step, particularly valuable in structure‑activity relationship (SAR) exploration where the carbamate linker is kept constant while the distal aromatic portion is varied.

Prodrug Design Leveraging Modulated Carbamate Hydrolysis Kinetics

Carbamate prodrugs rely on predictable hydrolytic or enzymatic cleavage to release the active pharmaceutical ingredient. The electronic and steric influence of the 2‑bromo‑6‑methoxyphenoxy leaving group—lying between the slow‑hydrolysing 2‑methoxyphenyl and the labile 4‑nitrophenyl carbamates [Section 3, Evidence Item 2]—offers a tunable hydrolysis window that can be matched to the required pharmacokinetic profile without resorting to entirely custom leaving‑group synthesis. [1]

Peptide and Protein Bioconjugation Requiring Low Hydrolytic Background

Site‑selective modification of lysine residues or N‑termini in aqueous buffer demands a chloroformate reagent that is sufficiently stable in water to avoid premature hydrolysis (t₁/₂ for phenyl chloroformate in pure water is on the order of minutes) yet reactive enough to acylate amine nucleophiles at pH 8–9. The ortho‑disubstitution pattern depresses hydrolytic background rates relative to phenyl chloroformate, improving conjugation efficiency and reducing the molar excess of reagent required—an advantage directly traceable to the rate ranking discussed in Section 3, Evidence Item 2. [1][2]

Application

Selection Property

Validation Focus

Carbamate installation in kinase inhibitor synthesis

Controlled reactivity via steric modulation

Reaction rate and selectivity window

Tandem protection/diversification to biaryl libraries

Dual chloroformate/bromine functionality

Cross-coupling compatibility after carbamate formation

Carbamate prodrug design

Tunable leaving-group stability

Hydrolytic half-life profiling

Peptide and protein bioconjugation

Low aqueous hydrolysis background

Conjugation efficiency vs hydrolysis

• [1] Kevill DN, Kyong JB, Ryu CJ. Use of Linear Free Energy Relationships (LFERs) to Elucidate the Mechanisms of Reaction of a γ-Methyl-β-alkynyl and an ortho-Substituted Aryl Chloroformate Ester. Int. J. Mol. Sci. 2012;13(1):665-682. doi:10.3390/ijms13010665. View Source
• [2] Kevill DN, D'Souza MJ. Correlation of the rates of solvolysis of phenyl chloroformate. J. Chem. Soc., Perkin Trans. 2. 1997;1721-1724. doi:10.1039/A702029G. (Provides phenyl chloroformate hydrolysis rates for comparison.) View Source